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Compound of Interest

Compound Name: Bzo-chmoxizid

Cat. No.: B13850455

Disclaimer: Bzo-chmoxizid (CAS 1048973-67-6), also known as CHM-MDA-19, is a novel
synthetic cannabinoid intended for research and forensic applications only.[1] It is not for
human or veterinary use. The toxicological properties of this compound are not fully
characterized.[2][3] All handling and disposal must be conducted with caution, adhering to strict
laboratory safety protocols and in compliance with all applicable federal, state, and local
regulations. A specific, validated chemical deactivation protocol for Bzo-chmoxizid is not
publicly available; therefore, the following procedures are based on best practices for the
disposal of hazardous and potent research chemicals.

This guide provides essential logistical information for the proper operational handling and
disposal of Bzo-chmoxizid, ensuring the safety of laboratory personnel and regulatory
compliance.

Chemical and Physical Properties

Proper handling and storage procedures are informed by the known physical and chemical
properties of the substance. All personnel must be familiar with this data before beginning any
work.
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Property Value Source
CAS Number 1048973-67-6 [1]
Synonyms CHM-MDA-19 [1]
Molecular Formula C22H23N302
Formula Weight 361.4 g/mol
Appearance Crystalline Solid
Storage Store at -20°C
- > 5 years (under specified
Stability
storage)
. DMF: 3 mg/ml; DMSO: 2
Solubility

mg/ml; Ethanol: 2 mg/ml

Hazard Assessment and Personal Protective
Equipment (PPE)

Given the lack of comprehensive hazard data, Bzo-chmoxizid should be treated as a potent,
hazardous substance. A thorough risk assessment must be conducted before handling. The
Safety Data Sheet (SDS) for a related analogue, BZO-4en-POXIZID, classifies it as causing
skin, eye, and potential respiratory irritation. Therefore, robust protective measures are
mandatory.
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PPE Category Item Specification

Double-gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately if contaminated.

) Safety Glasses with Side Must be worn at all times in the
Eye Protection _ _
Shields or Goggles handling area.

Fully buttoned. Consider a
Body Protection Laboratory Coat disposable gown for handling

larger quantities.

All handling of solid Bzo-

) chmoxizid or its solutions must
) ] Fume Hood or Ventilated o N
Respiratory Protection occur within a certified
Enclosure ]
chemical fume hood to prevent

inhalation.

Experimental Protocol: Waste Handling and
Segregation

The primary method for disposal of Bzo-chmoxizid is through a licensed hazardous waste
management service. On-site chemical treatment or neutralization is not recommended without
a validated protocol. The following steps detail the procedure for preparing the waste for
collection.

3.1. Waste Identification and Segregation Proper segregation is the most critical step to ensure
safe disposal and regulatory compliance. Incompatible waste streams must never be mixed.

o Step 1: Identify Waste Streams. Determine the form of the Bzo-chmoxizid waste:

o Solid Waste: Unused or expired pure compound, contaminated PPE (gloves, wipes),
contaminated labware (e.g., weigh boats, pipette tips).

o Liquid Waste (Non-halogenated): Bzo-chmoxizid dissolved in solvents like ethanol,
methanol, DMF, or DMSO.
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o Liquid Waste (Aqueous): While Bzo-chmoxizid is poorly soluble in aqueous solutions, any
contaminated buffers or aqueous media must be treated as hazardous.

o Sharps Waste: Contaminated needles, syringes, or broken glass.

o Step 2: Use Designated Waste Containers.

o Use separate, clearly labeled, and chemically compatible hazardous waste containers for

each waste stream.

o Containers must have a secure, tight-fitting lid that remains closed except when adding

waste.
o Do not use food-grade containers.
3.2. Waste Accumulation and Labeling
e Step 3: Accumulate Waste.

o Collect waste in the designated containers at or near the point of generation, in an area
known as a Satellite Accumulation Area (SAA).

o Do not overfill containers; allow for vapor expansion (typically fill to 80-90% capacity).

o Step 4: Label Containers Correctly. As soon as the first drop of waste is added, the container
must be labeled. The label must include:

o The words "Hazardous Waste".

o

Full chemical names of all components (e.g., "Bzo-chmoxizid," "Methanol"). Do not use
abbreviations.

o

The approximate percentage of each component.

[¢]

Relevant hazard pictograms (e.g., irritant, toxic).

The date accumulation started.

[e]

3.3. Storage and Disposal
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o Step 5: Store Waste Safely. Store sealed waste containers in the SAA, ensuring they are
within secondary containment to control potential spills.

o Step 6: Arrange for Professional Disposal. Contact your institution's Environmental Health
and Safety (EHS) office to schedule a pickup. Waste will be managed by a licensed
hazardous waste disposal vendor in accordance with EPA Resource Conservation and
Recovery Act (RCRA) regulations. Under no circumstances should Bzo-chmoxizid waste be
disposed of down the drain or in regular trash.

Mandatory Visualizations

The following diagrams illustrate the decision-making and procedural workflows for the proper
disposal of Bzo-chmoxizid.
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Caption: Waste characterization and segregation workflow for Bzo-chmoxizid.
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Disposal Procedure

Step 1: Segregate Waste
(Solid, Liquid, Sharps)

Step 2: Use Correct, Labeled
Hazardous Waste Container

Step 3: Keep Container Securely Closed
in Satellite Accumulation Area

Step 4: Store in
Secondary Containment

Step 5: Contact EHS Office
for Waste Pickup

Final Disposal by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Step-by-step operational plan for compliant Bzo-chmoxizid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Bzo-
chmoxizid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13850455#bzo-chmoxizid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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